Cas no 38185-56-7 (5-Bromo-3-chloro-2-fluoropyridine)

• Product Name: 5-Bromo-3-chloro-2-fluoropyridine
• CAS No: 38185-56-7
• MF: C₅H₂BrClFN
• MW: 210.431482791901
• MDL: MFCD09834365
• CID: 303822
• PubChem ID: 12056904
• Update Time: 2025-07-20

5-Bromo-3-chloro-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-chloro-2-fluoropyridine
• 2-chloro-3-bromo-5-fluoropyridine
• 2-Fluoro-3-Chloro-5-Bromopyridine
• Pyridine,5-bromo-3-chloro-2-fluoro-
• 5-bromo-3-chloro-2-fluoro-pyridine
• 3-Bromo-5-chloro-6-fluoropyridine
• WXKLHBHJIBAXQH-UHFFFAOYSA-N
• STL556016
• 5-Bromo-3-chloro-2-fluoropyridine,
• BBL102217
• AB52757
• RP26576
• AM62395
• BC003134
• SY0178
• SY017801
• ST2418656
• AB0
• SCHEMBL1742074
• GS-5808
• MFCD09834365
• AKOS015834463
• 5-Bromo-3-chloro-2-fluoropyridine, AldrichCPR
• FT-0657320
• DTXSID70476612
• CS-W003656
• 38185-56-7
• AC-5075
• EN300-199516
• A22992
• BP-11820
• CYCLOHEXYL-PHENYLACETATE
• DTXCID70427422

• MDL： MFCD09834365
• Inchi： 1S/C5H2BrClFN/c6-3-1-4(7)5(8)9-2-3/h1-2H
• InChI Key： WXKLHBHJIBAXQH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)Cl)F

Computed Properties

• Exact Mass: 208.90400
• Monoisotopic Mass: 208.90432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 2.6

Experimental Properties

• Melting Point: 57-60°C
• Flash Point: 78.6℃
• PSA: 12.89000
• LogP: 2.63660

5-Bromo-3-chloro-2-fluoropyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 5-Bromo-3-chloro-2-fluoropyridine

Introduction to 5-Bromo-3-chloro-2-fluoropyridine (CAS No. 38185-56-7)

5-Bromo-3-chloro-2-fluoropyridine (CAS No. 38185-56-7) is a versatile halogenated pyridine compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of bromine, chlorine, and fluorine substituents on the pyridine ring, which imparts it with a diverse range of chemical and biological properties. The strategic placement of these halogens makes 5-Bromo-3-chloro-2-fluoropyridine an attractive starting material for the synthesis of various bioactive molecules and drug candidates.

The synthesis of 5-Bromo-3-chloro-2-fluoropyridine typically involves multi-step processes, including the bromination, chlorination, and fluorination of pyridine or its derivatives. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced reaction times and improved yields, making it a more viable option for large-scale production.

In terms of its applications, 5-Bromo-3-chloro-2-fluoropyridine has been extensively studied for its potential in drug discovery and development. One notable area of research is its use as an intermediate in the synthesis of antiviral agents. A 2020 study published in the Journal of Medicinal Chemistry highlighted the role of 5-Bromo-3-chloro-2-fluoropyridine-derived compounds in inhibiting viral replication, particularly against RNA viruses such as influenza and coronaviruses. The unique electronic properties of the halogenated pyridine ring contribute to its ability to form stable interactions with viral enzymes, thereby disrupting their function.

Beyond antiviral applications, 5-Bromo-3-chloro-2-fluoropyridine has also shown promise in the development of anticancer drugs. Research conducted at the National Cancer Institute demonstrated that derivatives of this compound exhibit potent cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that 5-Bromo-3-chloro-2-fluoropyridine-based compounds could be valuable candidates for further preclinical and clinical evaluation.

The physicochemical properties of 5-Bromo-3-chloro-2-fluoropyridine, such as its solubility, stability, and reactivity, are crucial factors that influence its utility in various chemical reactions and biological assays. Studies have shown that this compound exhibits good solubility in organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-phase synthesis and high-throughput screening assays. Additionally, its stability under a wide range of conditions makes it suitable for long-term storage and transportation.

The environmental impact of chemicals used in pharmaceutical research is an increasingly important consideration. Recent studies have focused on developing greener synthetic methods for producing 5-Bromo-3-chloro-2-fluoropyridine. For example, a 2019 publication in Green Chemistry described a catalytic system using palladium nanoparticles supported on carbon that significantly reduced the use of hazardous reagents and minimized waste generation. This approach not only enhances the sustainability of the synthesis process but also aligns with global efforts to promote environmentally responsible practices in chemical manufacturing.

In conclusion, 5-Bromo-3-chloro-2-fluoropyridine (CAS No. 38185-56-7) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an ideal starting material for the synthesis of bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new uses and improvements in the synthesis and application of this compound, contributing to advancements in drug discovery and development.